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Compound of Interest

Compound Name: 2-Phenylfuran

Cat. No.: B099556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of 2-Phenylfuran (CAS No. 17113-33-

6), a heterocyclic aromatic compound with applications in organic synthesis, catalysis, and

medicinal chemistry.[1] This guide is intended for professionals in research and drug

development and focuses on critical safety, handling, and material safety data sheet (MSDS)

information to ensure safe laboratory practices.

Chemical and Physical Properties
2-Phenylfuran is a crystalline solid at room temperature, consisting of a furan ring substituted

with a phenyl group at the second position.[1] Its unique electronic and steric characteristics

make it a versatile building block in various chemical syntheses.[1]
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Property Value Reference(s)

Molecular Formula C₁₀H₈O [1][2]

Molecular Weight 144.17 g/mol [1][2]

Melting Point 161 °C [3][4]

Boiling Point 222.4 °C at 760 mmHg [3]

Density 1.048 g/cm³ [3]

Flash Point 86.4 °C [3]

Vapor Pressure 0.151 mmHg at 25°C [3]

Solubility
Slightly soluble in Chloroform

and DMSO
[3]

Storage Temperature
2-8°C, sealed in a dry

environment
[3][5]

Appearance Crystalline solid [1]

Hazard Identification and Safety Precautions
While specific GHS classification and pictograms for 2-Phenylfuran are not consistently

available across all sources, general safety precautions for similar furan derivatives and related

chemicals should be strictly followed. Furan derivatives can be harmful and irritants.[6] Some

furan derivatives are known to cause a range of adverse health effects, including nausea, skin

disorders, and damage to the liver, kidneys, and lungs.[7]

General Precautions:

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Ensure adequate ventilation at all times.[8]

Obtain special instructions before use.[8]
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Do not breathe vapors, mist, or gas.[8]
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Caption: Logical workflow for mitigating risks associated with 2-Phenylfuran.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of 2-Phenylfuran.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6][8] For tasks with a potential for splashing, a face shield

and a butyl rubber or neoprene apron should be worn.[6]
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Work should be conducted in a certified chemical fume hood to avoid inhalation of dust or

vapors.[6]

Use non-sparking tools and ground all equipment when handling, as vapors may form

explosive mixtures with air.[9]

Avoid generating dust.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed and sealed.[5][6]

Store away from incompatible materials such as oxidizing agents and strong acids or bases.

[6]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, prompt and appropriate action is essential.

Accidental Release Measures:

Small Spills: Absorb the material with an inert absorbent, such as vermiculite or paper

towels.[6] Do not dry sweep solid spills.[6] Collect the material in a sealed container for

disposal.[6]

Large Spills: Evacuate the area immediately and contact the appropriate emergency

response team.[6]

Remove all sources of ignition.[9]

Use personal protective equipment during cleanup.[8]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]
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Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[8]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water

and consult a physician.[8]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Vapors are heavier than air and may spread along floors, posing a

flashback risk.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[8]

Toxicological Information
Specific toxicological data for 2-Phenylfuran is limited. However, information on related furan

derivatives provides some insight into its potential hazards. Furan and its derivatives are of

toxicological concern, with some showing hepatocarcinogenicity in rodents.[10] For instance, 2-

methylfuran has been shown to cause liver damage in animal studies.[7][10]

The mechanism of action for the biological activity of 2-Phenylfuran can involve the disruption

of bacterial cell membranes and inhibition of essential enzymes in antimicrobial applications.[1]

In anticancer research, derivatives of this compound may induce apoptosis in cancer cells by

targeting specific signaling pathways.[1]

Potential Signaling Pathway for Furan-Derivative
Induced Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.lookchem.com/sds16133-83-8.html
https://www.lookchem.com/sds16133-83-8.html
https://www.lookchem.com/sds16133-83-8.html
https://www.lookchem.com/sds16133-83-8.html
https://www.lookchem.com/sds16133-83-8.html
https://www.benchchem.com/product/b099556?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35970270/
https://datasheets.scbt.com/sc-256199.pdf
https://pubmed.ncbi.nlm.nih.gov/35970270/
https://www.benchchem.com/product/b099556?utm_src=pdf-body
https://www.benchchem.com/product/b099556
https://www.benchchem.com/product/b099556
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Phenylfuran Derivative

Target Signaling Pathways

Induction of Apoptosis

Cancer Cell Death

Click to download full resolution via product page

Caption: A potential mechanism for 2-phenylfuran derivative-induced apoptosis in cancer cells.

Experimental Protocols
Standard Workflow for Safe Handling of 2-Phenylfuran
The following experimental workflow outlines the standard procedure for safely handling 2-
Phenylfuran in a laboratory setting.
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Caption: Standard experimental workflow for handling 2-Phenylfuran.
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Reactivity Profile
2-Phenylfuran can undergo several types of chemical reactions:

Reaction Type Description

Oxidation

Can be oxidized to form phenylfuranones using

common oxidizing agents like potassium

permanganate.[1]

Reduction
Can be reduced to yield dihydro derivatives,

typically through catalytic hydrogenation.[1]

Electrophilic Substitution
The furan ring can undergo electrophilic

substitution, such as nitration.[1]

Disposal Considerations
Dispose of 2-Phenylfuran and any contaminated materials in accordance with local, state, and

federal regulations. Do not allow the product to enter drains.

This guide is intended to provide comprehensive safety and handling information for 2-
Phenylfuran. It is not exhaustive and should be used in conjunction with a thorough risk

assessment and adherence to all institutional and regulatory safety protocols. Always consult

the most up-to-date Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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